Cas no 862826-51-5 (N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide)

• Product Name: N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide
• CAS No: 862826-51-5
• MF: C₂₇H₂₇N₃O₂S
• MW: 457.587185144424
• CID: 5902971
• PubChem ID: 4319137
• Update Time: 2025-07-09

N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((2-(benzylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-methylbenzamide
• Benzamide, 4-methyl-N-[2-[3-[[2-oxo-2-[(phenylmethyl)amino]ethyl]thio]-1H-indol-1-yl]ethyl]-
• N-[2-[3-[2-(benzylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-methylbenzamide
• F0617-0430
• N-[2-(3-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-4-methylbenzamide
• SR-01000907353-1
• AKOS024588037
• 862826-51-5
• SR-01000907353
• N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide

• Inchi： 1S/C27H27N3O2S/c1-20-11-13-22(14-12-20)27(32)28-15-16-30-18-25(23-9-5-6-10-24(23)30)33-19-26(31)29-17-21-7-3-2-4-8-21/h2-14,18H,15-17,19H2,1H3,(H,28,32)(H,29,31)
• InChI Key： WKKZMZNTVPQJTC-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(=O)NCC2=CC=CC=C2)=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 457.18239829g/mol
• Monoisotopic Mass: 457.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 754.0±60.0 °C(Predicted)
• pka: 14.78±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide

Comprehensive Overview of N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide (CAS No. 862826-51-5)

The compound N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide (CAS No. 862826-51-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique indole core and benzamide moiety, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its sulfanyl and carbamoyl functional groups, which may contribute to its bioactivity and binding affinity to specific biological targets.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide is being explored for its potential role in modulating key signaling pathways, such as those involved in inflammation and cellular proliferation. Its benzylcarbamoyl group, in particular, is a subject of interest due to its ability to enhance molecular interactions with protein targets.

The synthesis of CAS No. 862826-51-5 involves multi-step organic reactions, including amide coupling and sulfanylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further preclinical studies. The growing interest in heterocyclic compounds like this one aligns with the broader trend of exploring bioactive scaffolds for drug design.

From an industrial perspective, N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide is also being investigated for its potential applications in agrochemicals and material science. Its structural features make it a candidate for developing new pesticides or functional materials with tailored properties. The compound's stability under various conditions is a key factor in these applications, as it ensures consistent performance in real-world scenarios.

As the scientific community continues to explore the versatility of CAS No. 862826-51-5, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront of research. Addressing these questions will be crucial for unlocking its full potential in both pharmaceutical and non-pharmaceutical fields. With ongoing studies, this compound may soon emerge as a valuable tool in the quest for innovative solutions to global health and technological challenges.